Cas no 2137702-64-6 (Cyclobutanemethanesulfonamide, α-cyclopropyl-N-methyl-)

• Product Name: Cyclobutanemethanesulfonamide, α-cyclopropyl-N-methyl-
• CAS No: 2137702-64-6
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5287500
• PubChem ID: 165445896
• Update Time: 2025-06-10

Cyclobutanemethanesulfonamide, α-cyclopropyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanesulfonamide, α-cyclopropyl-N-methyl-
• EN300-680851
• 2137702-64-6
• 1-cyclobutyl-1-cyclopropyl-N-methylmethanesulfonamide

• Inchi： 1S/C9H17NO2S/c1-10-13(11,12)9(8-5-6-8)7-3-2-4-7/h7-10H,2-6H2,1H3
• InChI Key： SYHWJHYMAIGYHZ-UHFFFAOYSA-N
• SMILES： C1(C(C2CC2)S(NC)(=O)=O)CCC1

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 311.6±25.0 °C(Predicted)
• pka: 11.77±0.40(Predicted)

Additional information on Cyclobutanemethanesulfonamide, α-cyclopropyl-N-methyl-

Exploring Cyclobutanemethanesulfonamide, α-cyclopropyl-N-methyl- (CAS No. 2137702-64-6): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, Cyclobutanemethanesulfonamide, α-cyclopropyl-N-methyl- (CAS No. 2137702-64-6) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique cyclopropyl and cyclobutane structural motifs, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly drawn to its potential in modulating biological targets, owing to its balanced lipophilicity and stereochemical complexity.

The compound’s systematic name, α-cyclopropyl-N-methyl-cyclobutanemethanesulfonamide, highlights its intricate molecular architecture. Its CAS number 2137702-64-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent studies have explored its role as a building block in synthesizing small-molecule inhibitors, particularly in oncology and neurology, where sulfonamide-based compounds are gaining traction for their target selectivity and metabolic stability.

One of the most searched questions in scientific forums revolves around the synthetic routes for Cyclobutanemethanesulfonamide derivatives. Current methodologies often involve ring-strain engineering and transition-metal catalysis, techniques aligned with green chemistry principles. The compound’s cyclopropyl group is particularly noteworthy, as it introduces torsional strain that can enhance binding affinity in drug-receptor interactions—a topic frequently discussed in medicinal chemistry webinars.

From an industrial perspective, CAS 2137702-64-6 is valued for its scalability in high-throughput screening libraries. Companies specializing in custom synthesis often highlight its compatibility with parallel synthesis techniques, a feature demanded by pharmaceutical innovators. Environmental concerns have also spurred interest in its biodegradability profile, with preliminary data suggesting lower ecotoxicity compared to traditional sulfonamides—a key selling point in ESG-focused R&D.

The rise of AI-driven drug design has further amplified interest in this compound. Computational models predict that its three-dimensional rigidity could address challenges in allosteric modulator development, a hot topic in GPCR research. Patent filings referencing α-cyclopropyl-N-methyl-cyclobutanemethanesulfonamide have surged, particularly in applications related to neurodegenerative disease pathways and kinase inhibition.

In material science, the compound’s sulfonamide moiety is being investigated for polymeric film applications, where its thermal stability outperforms conventional additives. This aligns with the growing demand for high-performance materials in electronics and aerospace—industries actively searching for heat-resistant sulfonamides in technical forums.

Quality control of CAS 2137702-64-6 remains a frequently searched topic among analytical chemists. Advanced techniques like HPLC-MS and chiral chromatography are now standard for verifying its enantiomeric purity, crucial given the stereospecificity of many biological applications. Regulatory updates from agencies like the FDA and EMA continue to shape its commercial trajectory, particularly in orphan drug formulations.

As sustainability becomes a priority, green synthetic protocols for this compound are gaining visibility. Recent publications describe microwave-assisted synthesis routes that reduce solvent waste—a response to the pharmaceutical industry’s push for Process Intensification. These innovations are frequently cited in grant proposals focused on green chemistry metrics.

The future of Cyclobutanemethanesulfonamide, α-cyclopropyl-N-methyl- appears robust, with its patent landscape expanding into bioconjugation technologies and prodrug development. Its intersection with cutting-edge fields like proteolysis-targeting chimeras (PROTACs) ensures its relevance in next-generation therapeutics, making CAS 2137702-64-6 a compound to watch in both academic and industrial circles.